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Compound of Interest

Compound Name: Barium bromate
CAS No.: 13967-90-3
Cat. No.: B079177
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of barium bromate as a
reagent in titrimetric analysis. The protocols detailed below are primarily for the quantitative
determination of various organic compounds, including phenols and pharmaceuticals, through
indirect (back) titration.

Barium bromate serves as a stable, primary standard source of bromate ions (BrOs~). In an
acidic medium and in the presence of an excess of bromide ions, it generates a precise
amount of bromine (Br2). This in situ generated bromine is then used to react with the analyte.
The unreacted excess bromine is subsequently determined by iodometric titration with a
standard sodium thiosulfate solution. This back-titration method is particularly useful for
reactions that are slow or when the analyte is volatile or insoluble.[1][2]

Chemical and Physical Properties of Barium
Bromate

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b079177#bc-rfq
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-application-notes-and-protocols-for-titrimetric-analysis
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-application-notes-and-protocols-for-titrimetric-analysis
https://alpha.chem.umb.edu/chemistry/ch313/Exp%207%20phenol.pdf
https://www.scribd.com/document/518232522/Assay-of-Phenol
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-application-notes-and-protocols-for-titrimetric-analysis
https://www.benchchem.com/product/b079177/docs?utm_src=pdf-body#barium-bromate-application-notes-and-protocols-for-titrimetric-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value

Chemical Formula Ba(BrOs)2

Molar Mass 393.13 g/mol [3]
Appearance White crystalline powder[3]
Solubility in Water Slightly soluble[3]

Hazard Class 5.1 (Oxidizer)

Principle of Bromatometric Titration

The titrimetric method using barium bromate is a redox titration based on a bromination
reaction. The overall process can be summarized in the following steps:

e Generation of Bromine: A known excess of a standard solution of barium bromate is added
to the analyte in an acidic solution containing an excess of bromide ions (typically from
potassium or sodium bromide). The bromate and bromide ions react to produce a specific
amount of bromine. Reaction: BrOs~ + 5Br~ + 6H* — 3Brz + 3H20

e Reaction with Analyte: The generated bromine reacts with the organic analyte through
substitution or addition reactions. For example, phenol reacts with bromine to form 2,4,6-
tribromophenol.[1][2][4] Example Reaction (Phenol): CeHsOH + 3Br2 - CeH2BrsOH + 3HBr

o Back-Titration: After the reaction with the analyte is complete, the excess, unreacted bromine
is determined. This is achieved by adding potassium iodide (KI) to the solution. The excess
bromine oxidizes the iodide ions to iodine. Reaction: Br2 + 21~ - 2Br~ + I2

e lodometric Titration: The liberated iodine is then titrated with a standardized solution of
sodium thiosulfate (Naz2S20s3) using starch as an indicator. The endpoint is marked by the
disappearance of the blue starch-iodine complex.[1][2][4] Reaction: |2 + 252032~ - 2|~ +
S4062™

The amount of analyte is then calculated from the difference between the initial amount of
bromine generated and the amount of excess bromine determined by the back-titration.
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Experimental Protocols
Protocol 1: Preparation and Standardization of 0.05 M
Barium Bromate Solution

Materials:

Barium bromate, Ba(BrOs)z (analytical reagent grade)

Potassium bromide (KBr)

Deionized water

Volumetric flask (1000 mL)

Analytical balance

Procedure:

Accurately weigh 19.6565 g of barium bromate (molar mass = 393.13 g/mol ) on an
analytical balance.

Dissolve the weighed barium bromate in approximately 500 mL of deionized water in a
1000 mL volumetric flask. Gentle heating may be required to facilitate dissolution.

Add approximately 60 g of potassium bromide to the solution and swirl until dissolved.

Allow the solution to cool to room temperature.

Dilute the solution to the 1000 mL mark with deionized water and mix thoroughly.
Standardization:

o Pipette 25.0 mL of the prepared 0.05 M barium bromate solution into a 250 mL conical
flask.

e Add 75 mL of deionized water and 10 mL of 10% (w/v) potassium iodide solution.

 Acidify the solution with 5 mL of 2 M hydrochloric acid.
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Titrate the liberated iodine with a standardized 0.1 M sodium thiosulfate solution until the
solution becomes a pale yellow color.

Add 2 mL of starch indicator solution. The solution will turn a deep blue-black.
Continue the titration with 0.1 M sodium thiosulfate until the blue color disappears.
Record the volume of sodium thiosulfate solution used.

Calculate the exact molarity of the barium bromate solution.

Protocol 2: Titrimetric Determination of Phenol

Materials:

Standardized 0.05 M Barium Bromate solution
Phenol sample of unknown concentration
Potassium bromide (KBr)

Hydrochloric acid (HCI), concentrated
Potassium iodide (KI), 10% (w/v) solution
Standardized 0.1 M Sodium Thiosulfate (Na=S203) solution
Starch indicator solution

Conical flasks with stoppers (250 mL)

Pipettes and burettes

Procedure:

o Sample Preparation: Pipette 25.0 mL of the unknown phenol solution into a 250 mL conical
flask with a stopper.
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» Addition of Reagents: Add 25.0 mL of the standardized 0.05 M barium bromate solution and
0.5 g of potassium bromide to the flask.

 Acidification and Reaction: Carefully add 5 mL of concentrated hydrochloric acid. Stopper the
flask immediately and swirl to mix. Allow the reaction to proceed in the dark for 15-20
minutes.

» Liberation of lodine: After the reaction is complete, carefully add 10 mL of 10% potassium
iodide solution to the flask and mix.

o Titration: Titrate the liberated iodine with the standardized 0.1 M sodium thiosulfate solution
until the solution is a pale straw color.

o Endpoint Determination: Add 2 mL of starch indicator solution and continue titrating until the
blue color is completely discharged.

o Blank Titration: Perform a blank titration using 25.0 mL of deionized water instead of the
phenol sample, following the same procedure.

o Calculation: Calculate the amount of phenol in the sample based on the difference in the
titration volumes for the blank and the sample.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the bromatometric titration
of various analytes. Note that these are generalized from protocols using potassium/sodium
bromate but are directly applicable to titrations with barium bromate.
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. Typical
Molar Ratio ]
Analyte Concentration Reference
(Analyte:Br2)
Range
Phenol 1:3 1-10 mg [21[4]
Dothiepin
) 1:3 3.0-10.0 mg [5]
Hydrochloride
Carbamazepine 1:15 1.00-7.50 mg [6]
Fexofenadine
) 1:2 4.5-30.0 mg [7]
Hydrochloride
0.4-12 pg-mL1
Fluoxetine - (spectrophotometric [8]
adaptation)
Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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